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Compound of Interest

Compound Name: Tetradecylamine-d29

Cat. No.: B1456025 Get Quote

In-Depth Technical Guide to Tetradecylamine-
d29
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of Tetradecylamine-d29, tailored for researchers, scientists, and professionals

in drug development. The document summarizes key quantitative data, outlines relevant

experimental methodologies, and includes a visual representation of a general experimental

workflow.

Physical and Chemical Properties
Tetradecylamine-d29 is the deuterated isotopologue of tetradecylamine (also known as

myristylamine). The replacement of 29 hydrogen atoms with deuterium atoms results in a

significant increase in its molecular weight, which is a critical characteristic for its use as an

internal standard in mass spectrometry-based analytical methods.

Table 1: General and Physical Properties of Tetradecylamine-d29
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Property Value Reference

Chemical Name n-Tetradecyl-d29-amine [1]

Synonym(s)
1-Aminotetradecane-d29,

Myristylamine-d29
[1]

Molecular Formula CD₃(CD₂)₁₃NH₂ [1]

CAS Number 204244-82-6 [1]

Molecular Weight 242.58 g/mol [1]

Isotopic Enrichment ≥98 atom % D [1]

Physical State Solid [2]

Appearance
White to off-white crystals or

crystalline solid
[2]

Melting Point 38 - 40 °C [2][3]

Boiling Point
291 °C (at 760 mmHg); 162 °C

(at 15 mmHg)
[2][3]

Solubility

Poorly soluble in water.

Soluble in organic solvents

such as ethanol, methanol,

and chloroform.

[1][4][5]

Table 2: Chemical and Safety Information for Tetradecylamine (Non-Deuterated Analogue)
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Property Value Reference

Linear Formula CH₃(CH₂)₁₃NH₂ [6]

Molecular Weight 213.40 g/mol [6][7]

Flash Point 131 °C (268 °F) [2]

Hazard Statements

Causes severe skin burns and

eye damage. May cause

respiratory irritation.

[2][8]

Handling

Avoid contact with skin and

eyes. Use in a well-ventilated

area.

[2][9]

Storage
Store at room temperature in a

dry, well-ventilated area.
[1][9]

Experimental Protocols
While a specific, detailed protocol for the synthesis of Tetradecylamine-d29 is not publicly

available, a general methodology can be inferred from established procedures for the synthesis

of deuterated long-chain amines. The following outlines a plausible experimental workflow.

General Synthesis, Purification, and Analysis Workflow
The synthesis of deuterated long-chain amines typically involves a hydrogen-deuterium (H/D)

exchange reaction on the corresponding non-deuterated precursor. Purification is crucial to

remove any remaining starting material and byproducts, and rigorous analysis is required to

confirm the isotopic enrichment and chemical purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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